Cas no 1257527-98-2 (2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione)

• Product Name: 2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione
• CAS No: 1257527-98-2
• Molecular Formula: C₂₁H₂₁N₃O₅
• Molecular Weight: 395.408545255661
• MDL: MFCD18642726
• CID: 1218389
• PubChem ID: 22174753

2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Properties

Names and Identifiers

• 2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione
• SureCN900690
• AGN-PC-00AP8N
• ISO070
• KB-66744
• 2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE
• 2-(2-hydroxy-3-(4-(3-oxomorpholino)phenylamino)propyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-
• SCHEMBL900690
• A889954
• 1257527-98-2
• NS00005243
• 2-{2-Hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl}-1H-isoindole-1,3(2H)-dione
• CS-M0562
• BCP33898
• SB66138
• DB-226480
• AKOS024465124
• CS-13656
• Rivaroxaban Impurity 27
• DTXSID30623241
• SB64516

• MDL： MFCD18642726
• InChIKey： CKFVSMPWXAASIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H21N3O5/c25-16(12-24-20(27)17-3-1-2-4-18(17)21(24)28)11-22-14-5-7-15(8-6-14)23-9-10-29-13-19(23)26/h1-8,16,22,25H,9-13H2
• SMILES： C1=CC=C2C(=C1)C(=O)N(CC(CNC3=CC=C(C=C3)N4CCOCC4=O)O)C2=O

Computed Properties

• Exact Mass: 395.14812078g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 395.14812078g/mol
• Heavy Atom Count: 29
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 99.2Ų